Cas no 921526-90-1 (N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,6-difluorobenzamide)

• Product Name: N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,6-difluorobenzamide
• CAS No: 921526-90-1
• MF: C₂₀H₁₄F₂N₂O₃S
• MW: 400.398570537567
• CID: 6338854
• PubChem ID: 41645951
• Update Time: 2025-10-31

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,6-difluorobenzamide
• SR-01000911363
• SR-01000911363-1
• F2252-0271
• N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-2,6-difluorobenzamide
• 921526-90-1
• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2,6-difluorobenzamide
• AKOS024631457

• Inchi： 1S/C20H14F2N2O3S/c1-2-26-15-8-3-5-11-9-16(27-18(11)15)14-10-28-20(23-14)24-19(25)17-12(21)6-4-7-13(17)22/h3-10H,2H2,1H3,(H,23,24,25)
• InChI Key： WDLSBUHHLOOOAM-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C(=CC=CC=2F)F)=O)=NC(=C1)C1=CC2C=CC=C(C=2O1)OCC

Computed Properties

• Exact Mass: 400.06931981g/mol
• Monoisotopic Mass: 400.06931981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 92.6Ų

Additional information on N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,6-difluorobenzamide

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,6-difluorobenzamide (CAS No. 921526-90-1): A Comprehensive Overview

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,6-difluorobenzamide (CAS No. 921526-90-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles and is characterized by the presence of a benzofuran moiety and difluorobenzamide functionalities. The combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The molecular structure of N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,6-difluorobenzamide (CAS No. 921526-90-1) is notable for its intricate arrangement of functional groups. The benzofuran ring, a heterocyclic aromatic compound, is known for its stability and bioactivity. The ethoxy substituent on the benzofuran ring enhances the lipophilicity of the molecule, which can influence its cellular uptake and distribution. The thiazole ring, another heterocyclic moiety, contributes to the compound's overall rigidity and can modulate its interactions with biological targets. The difluorobenzamide group introduces additional fluorine atoms, which can affect the electronic properties and metabolic stability of the molecule.

Recent studies have highlighted the potential of N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,6-difluorobenzamide (CAS No. 921526-90-1) in various therapeutic areas. One notable application is in the field of cancer research. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell cycle regulation and apoptosis.

In addition to its antiproliferative effects, N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,6-difluorobenzamide (CAS No. 921526-90-1) has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-4-(7-ethoxy-1-benzofuran-2-y l)-1,3-thiazol - 2 - yl - 2 , 6 - difluorobenzamide (CAS No. 921526 - 90 - 1) has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be required to improve its solubility and permeability for enhanced therapeutic efficacy.

The safety profile of N - 4 - (7 - ethoxy - 1 - benzofuran - 2 - yl ) - 1 , 3 - thiazol - 2 - yl - 2 , 6 - difluorobenzamide (CAS No. 921526 - 90 - 1) has also been evaluated in preclinical studies. Toxicity assessments in animal models have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed at concentrations relevant to clinical use. However, as with any new drug candidate, comprehensive safety evaluations will be necessary before advancing to clinical trials.

In conclusion, N - 4 - (7 - ethoxy - 1 - benzofuran - 2 - yl ) - 1 , 3 - thiazol - 2 - yl - 2 , 6 - difluorobenzamide (CAS No. 921526 - 90 - 1) represents a promising lead compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various disease areas. Ongoing research efforts aim to optimize its chemical structure and evaluate its efficacy in more advanced preclinical models to pave the way for future clinical applications.